Cas no 114113-16-5 (2-methoxy-1-methyl-1H-Indole)
2-methoxy-1-methyl-1H-Indole structure
Product Name:2-methoxy-1-methyl-1H-Indole
CAS No:114113-16-5
MF:C10H11NO
MW:161.200442552567
CID:1099650
PubChem ID:23279539
Update Time:2025-04-20
2-methoxy-1-methyl-1H-Indole Chemical and Physical Properties
Names and Identifiers
-
- 2-methoxy-1-methyl-1H-Indole
- 2-methoxy-1-methylindole
- DTXSID10632472
- SCHEMBL4912683
- 114113-16-5
- 1H-Indole, 2-methoxy-1-methyl-
-
- Inchi: 1S/C10H11NO/c1-11-9-6-4-3-5-8(9)7-10(11)12-2/h3-7H,1-2H3
- InChI Key: ADCXVOYRRXVHHF-UHFFFAOYSA-N
- SMILES: O(C)C1=CC2C=CC=CC=2N1C
Computed Properties
- Exact Mass: 161.084063974g/mol
- Monoisotopic Mass: 161.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 14.2Ų
2-methoxy-1-methyl-1H-Indole Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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